N-[3-(4-bromophenyl)-1,2,4-thiadiazol-5-yl]-2-(3,4-dimethylphenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
- Its molecular structure consists of a thiadiazole ring (containing sulfur and nitrogen atoms) linked to a phenoxyacetamide moiety.
- The compound’s physicochemical properties and spectroanalytical data (NMR, IR, and elemental analysis) confirm its structure .
N-[3-(4-bromophenyl)-1,2,4-thiadiazol-5-yl]-2-(3,4-dimethylphenoxy)acetamide: is a synthetic compound with potential antimicrobial and antiproliferative properties.
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
- The exact mechanism remains to be fully elucidated.
- Molecular docking studies suggest interactions with specific protein targets.
- Further research is needed to understand its mode of action.
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C18H16BrN3O2S |
---|---|
Molecular Weight |
418.3 g/mol |
IUPAC Name |
N-[3-(4-bromophenyl)-1,2,4-thiadiazol-5-yl]-2-(3,4-dimethylphenoxy)acetamide |
InChI |
InChI=1S/C18H16BrN3O2S/c1-11-3-8-15(9-12(11)2)24-10-16(23)20-18-21-17(22-25-18)13-4-6-14(19)7-5-13/h3-9H,10H2,1-2H3,(H,20,21,22,23) |
InChI Key |
IELGQEXLKXUXCI-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(C=C1)OCC(=O)NC2=NC(=NS2)C3=CC=C(C=C3)Br)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.